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Compound of Interest

Compound Name: CPK20

Cat. No.: B15137351

Get Quote

For researchers, scientists, and drug development professionals, the isolation of active

Calcium-Dependent Protein Kinase 20 (CPK20) is a critical step in understanding its regulatory

functions in plant stress responses and for screening potential modulators of its activity. CPK20
is a key signaling protein in plants, playing a crucial role in mediating responses to various

abiotic stresses such as drought and cold.[1] This document provides detailed application notes

and protocols for the purification of active CPK20 from plant extracts, as well as a method for

producing recombinant active CPK20.

CPK20 Signaling Pathway
Calcium (Ca²⁺) is a ubiquitous second messenger in plants, and its concentration within the

cytoplasm fluctuates in response to environmental stimuli.[1] These Ca²⁺ signals are sensed

and interpreted by calcium-binding proteins, including CPKs.[1][2] CPK20, upon binding to

Ca²⁺, becomes activated and phosphorylates downstream target proteins, initiating a signaling

cascade that ultimately leads to the regulation of gene expression and physiological responses

to stress.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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